Cas no 2162726-59-0 (2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid
• CAS No: 2162726-59-0
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5834864
• PubChem ID: 165971309
• Update Time: 2025-05-24

2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid
• EN300-1735443
• 2162726-59-0

• Inchi： 1S/C13H22O2/c1-9-4-6-10(7-5-9)13(11(14)15)8-12(13,2)3/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： YEIYPUBGFICDBN-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCC(C)CC2)CC1(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2162726-59-0) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in recent years due to their potential applications in drug discovery, material science, and environmental chemistry. The molecule's structure is characterized by a cyclopropane ring fused with a carboxylic acid group and substituted with methyl groups at specific positions, which imparts it with distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane carboxylic acids in medicinal chemistry, particularly in the development of novel therapeutic agents. The 4-methylcyclohexyl substituent in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have explored the use of this compound as a lead molecule in the design of drugs targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other ring-closing methodologies, followed by functionalization to introduce the carboxylic acid group. The methyl substituents are introduced at specific positions to optimize the molecule's stability and reactivity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions, including esterification and amidation, which are critical steps in drug development.

One of the most promising applications of 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid lies in its potential as a building block for advanced materials. Recent research has demonstrated its ability to form self-assembled monolayers on surfaces, which could be utilized in the development of sensors, coatings, and nanomaterials. Additionally, its unique electronic properties make it a candidate for use in organic electronics.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, with key intermediates being identified through metabolomic analysis. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 2,2-dimethyl-1-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2162726-59-0) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.